Cas no 2228343-21-1 (1-(3-methoxy-1,2-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-methoxy-1,2-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228343-21-1
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 6352321
• PubChem ID: 165700813
• Update Time: 2025-05-21

1-(3-methoxy-1,2-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1735341
• 2228343-21-1

• Inchi： 1S/C9H9NO5/c1-14-7-2-6(15-10-7)9(8(12)13)3-5(11)4-9/h2H,3-4H2,1H3,(H,12,13)
• InChI Key： MBYPKCXYXXAIFF-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 89.6Ų

Additional information on 1-(3-methoxy-1,2-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid

1-(3-Methoxy-1,2-Oxazol-5-yl)-3-Oxocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

1-(3-Methoxy-1,2-Oxazol-5-yl)-3-Oxocyclobutane-1-Carboxylic Acid, also known by its CAS registry number CAS No. 2228343-21-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structural features, which include a 1,2-oxazole ring substituted with a methoxy group and a cyclobutane ring bearing a ketone and carboxylic acid functional groups. The combination of these structural elements contributes to its potential as a bioactive compound with diverse applications.

The synthesis of 1-(3-Methoxy-1,2-Oxazol-5-yl)-3-Oxocyclobutane-1-Carboxylic Acid involves a series of well-established organic reactions. The oxazole ring is typically formed through the condensation of an aldehyde or ketone with an amine or hydroxylamine derivative, followed by cyclization. The cyclobutane ring is introduced via either thermal or photochemical [4+0] cycloaddition reactions or through other ring-forming methodologies. The presence of the methoxy group on the oxazole ring suggests that it may play a role in modulating the electronic properties of the molecule, potentially influencing its reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structural features make it an attractive candidate for exploring interactions with various biological targets, such as enzymes, receptors, and nucleic acids. For instance, the oxazole moiety is known to exhibit antifungal and antibacterial activities in some natural products and synthetic analogs. Similarly, the cyclobutane ring is recognized for its ability to induce strain-induced reactivity, which can be harnessed in designing molecules with enhanced pharmacokinetic profiles.

In terms of pharmacological activity, 1-(3-Methoxy-1,2-Oxazol-5-yl)-3-Oxocyclobutane-1-Carboxylic Acid has shown promise in preliminary assays targeting inflammatory pathways. The carboxylic acid group may facilitate hydrogen bonding interactions with key residues in enzyme active sites, potentially inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, the ketone group within the cyclobutane ring could serve as a site for covalent modification or participate in non-covalent interactions that stabilize binding to target proteins.

The application of computational chemistry tools has provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits favorable electronic characteristics for binding to G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as cardiovascular diseases and neurodegenerative disorders. Additionally, molecular docking studies have suggested that the compound may interact with histone deacetylases (HDACs), enzymes implicated in epigenetic regulation and cancer progression.

From an environmental standpoint, the biodegradability and ecotoxicity of CAS No. 2228343-21-1 have been assessed under standard laboratory conditions. Results indicate that the compound undergoes moderate biodegradation under aerobic conditions, suggesting that it poses limited risks to aquatic ecosystems when handled responsibly. However, further studies are required to evaluate its long-term persistence and potential bioaccumulation in different environmental compartments.

In conclusion, 1-(3-Methoxy-1,2-Oxazol-5-yl)-3-Oxocyclobutane-1-Carboxylic Acid represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, combined with emerging insights from computational and experimental studies, positions it as a promising candidate for further development in drug discovery programs targeting inflammatory diseases and cancer. Continued research into its synthesis optimization, mechanism of action, and pharmacokinetic properties will undoubtedly shed more light on its potential utility in medicine.